Cas no 52497-73-1 ((Butan-2-yl)(2-phenylpropyl)amine)

• Product Name: (Butan-2-yl)(2-phenylpropyl)amine
• CAS No: 52497-73-1
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• MDL: MFCD08756455
• CID: 4715004
• Update Time: 2025-05-23

(Butan-2-yl)(2-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)(2-phenylpropyl)amine

• MDL： MFCD08756455
• Inchi： 1S/C13H21N/c1-4-12(3)14-10-11(2)13-8-6-5-7-9-13/h5-9,11-12,14H,4,10H2,1-3H3
• InChI Key： WODPNHSKTCJCDH-UHFFFAOYSA-N
• SMILES： N(CC(C)C1C=CC=CC=1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 138
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (Butan-2-yl)(2-phenylpropyl)amine

Comprehensive Overview of (Butan-2-yl)(2-phenylpropyl)amine (CAS No. 52497-73-1)

(Butan-2-yl)(2-phenylpropyl)amine, also known by its CAS number 52497-73-1, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a butan-2-yl group and a 2-phenylpropyl group connected by an amine functional group. The combination of these structural elements imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of (Butan-2-yl)(2-phenylpropyl)amine is C₁₃H₂₁N, and its molecular weight is approximately 191.31 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around -50°C, and its boiling point is approximately 160°C at 760 mmHg.

In the realm of pharmaceutical research, (Butan-2-yl)(2-phenylpropyl)amine has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of (Butan-2-yl)(2-phenylpropyl)amine that exhibited potent anti-inflammatory and analgesic properties. These derivatives showed promising results in preclinical models, suggesting their potential for further development as therapeutic agents.

Beyond pharmaceutical applications, (Butan-2-yl)(2-phenylpropyl)amine has found utility in the field of materials science. Its unique molecular structure makes it an excellent precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of (Butan-2-yl)(2-phenylpropyl)amine can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of butan-2-one with phenylacetonitrile followed by reduction to form the amine. Another approach involves the alkylation of aniline with 1-bromo-3-methylbutane and 1-bromopropane. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for both laboratory-scale research and industrial production.

The safety profile of (Butan-2-yl)(2-phenylpropyl)amine is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize exposure risks. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment such as gloves and safety goggles should be worn during handling to prevent skin contact and inhalation.

In conclusion, (Butan-2-yl)(2-phenylpropyl)amine (CAS No. 52497-73-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.